3-[(4-chlorophenoxy)methyl]-N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]benzamide

• IUPAC Name: 3-[(4-chlorophenoxy)methyl]-N-[1-[(2-fluorophenyl)methyl]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H19ClFN3O2/c25-20-8-10-21(11-9-20)31-16-17-4-3-6-18(14-17)24(30)27-23-12-13-29(28-23)15-19-5-1-2-7-22(19)26/h1-14H,15-16H2,(H,27,28,30)
• InChI Key: LVPUFSNKGVDWAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC(=N2)NC(=O)C3=CC=CC(=C3)COC4=CC=C(C=C4)Cl)F
• Molecular Formula: C24H19ClFN3O2
• Molecular Weight: 435.9 g/mol

Description

3-[(4-chlorophenoxy)methyl]-N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a novel small molecule that has been synthesized and evaluated for its pharmacological properties.

Mechanism of Action

The mechanism of action of 3-[(4-chlorophenoxy)methyl]-N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]benzamide involves the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation and pain. By inhibiting COX-2 activity, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been evaluated in various scientific research studies. It has been found to reduce the production of prostaglandins, which are responsible for inflammation and pain. It has also been found to reduce the production of reactive oxygen species (ROS), which are responsible for oxidative stress and tissue damage.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-chlorophenoxy)methyl]-N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]benzamide in lab experiments include its potential therapeutic applications, its ability to inhibit COX-2 enzyme activity, and its ability to reduce inflammation and pain. The limitations of using this compound in lab experiments include its complex synthesis method, its potential toxicity, and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the scientific research of 3-[(4-chlorophenoxy)methyl]-N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]benzamide. These include:
1. Further evaluation of its potential therapeutic applications in the treatment of cancer, diabetes, and neurological disorders.
2. Development of more efficient and cost-effective synthesis methods.
3. Evaluation of its safety and efficacy in preclinical and clinical trials.
4. Investigation of its potential use in combination with other drugs for enhanced therapeutic effects.
5. Exploration of its potential use in other fields of scientific research, such as material science and environmental science.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the field of scientific research.

Synthesis Methods

The synthesis of 3-[(4-chlorophenoxy)methyl]-N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]benzamide involves a series of chemical reactions that require expertise in organic chemistry. The synthesis method involves the reaction of 4-chlorobenzyl chloride with 2-fluorobenzylamine to form an intermediate compound. This intermediate is then reacted with 3-(4-hydroxyphenyl)propionic acid to form the final product.

Scientific Research Applications

The potential therapeutic applications of 3-[(4-chlorophenoxy)methyl]-N-[1-(2-fluorobenzyl)-1H-pyrazol-3-yl]benzamide have been evaluated in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been evaluated for its potential use in the treatment of cancer, diabetes, and neurological disorders.